Cas no 139296-97-2 (4(1H)-Pyrimidinone, 6-(methoxymethyl)-5-methyl-2-(methylthio)-)
139296-97-2 structure
Product Name:4(1H)-Pyrimidinone, 6-(methoxymethyl)-5-methyl-2-(methylthio)-
CAS No:139296-97-2
MF:C8H12N2O2S
MW:200.258080482483
CID:1265383
Update Time:2024-08-03
4(1H)-Pyrimidinone, 6-(methoxymethyl)-5-methyl-2-(methylthio)- Chemical and Physical Properties
Names and Identifiers
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- 4(1H)-Pyrimidinone, 6-(methoxymethyl)-5-methyl-2-(methylthio)-
- 4(3H)-Pyrimidinone, 6-(methoxymethyl)-5-methyl-2-(methylthio)-
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- Inchi: 1S/C8H12N2O2S/c1-5-6(4-12-2)9-8(13-3)10-7(5)11/h4H2,1-3H3,(H,9,10,11)
- InChI Key: RLYLXNKPDCZSJX-UHFFFAOYSA-N
- SMILES: C1(SC)=NC(COC)=C(C)C(=O)N1
Computed Properties
- Exact Mass: 200.06206
Experimental Properties
- Density: 1.26±0.1 g/cm3(Predicted)
- Boiling Point: 296.8±42.0 °C(Predicted)
- PSA: 50.69
- pka: 7.55±0.50(Predicted)
4(1H)-Pyrimidinone, 6-(methoxymethyl)-5-methyl-2-(methylthio)- Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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